(6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone

• IUPAC Name: (6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H24N4O3/c1-12-10-19(13-3-7-23-8-4-13)5-6-20(12)16(21)14-9-15(22-2)18-11-17-14/h9,11-13H,3-8,10H2,1-2H3/t12-/m1/s1
• InChI Key: JNFNVZBMAWBPQY-GFCCVEGCSA-N
• Canonical SMILES: CC1CN(CCN1C(=O)C2=CC(=NC=N2)OC)C3CCOCC3
• Isomeric SMILES: C[C@@H]1CN(CCN1C(=O)C2=CC(=NC=N2)OC)C3CCOCC3
• Molecular Formula: C16H24N4O3
• Molecular Weight: 320.39 g/mol

Description

(6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and biotechnology. The compound is a potent inhibitor of certain enzymes and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone involves the inhibition of certain enzymes. The compound binds to the active site of the enzyme and prevents the substrate from binding, thereby inhibiting enzyme activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to inhibit the growth of certain cancer cells, which makes it a promising candidate for cancer treatment. Additionally, the compound has been studied for its potential anti-inflammatory properties, as it has been shown to inhibit the production of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using (6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone in lab experiments include its potency as an enzyme inhibitor and its potential applications in cancer treatment and anti-inflammatory research. However, the limitations of using the compound include its complex synthesis method and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of (6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone. One potential direction is the development of more efficient synthesis methods for the compound. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in cancer treatment and anti-inflammatory research. Finally, the compound could be studied for its potential applications in other areas of biotechnology, such as enzyme engineering and drug design.

Synthesis Methods

The synthesis of (6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone is a complex process that involves several steps. The first step involves the synthesis of 4-chloro-6-methoxypyrimidine, which is then reacted with (2R)-2-methyl-4-(oxan-4-yl)piperazine to obtain the desired compound. The final product is then purified using column chromatography to obtain a pure sample.

Scientific Research Applications

(6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone has several potential applications in scientific research. The compound is a potent inhibitor of certain enzymes, which makes it a useful tool for studying enzyme activity and regulation. Additionally, the compound has been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cells.